4-benzyl-5-(4-ethylphenoxymethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-benzyl-3-[(4-ethylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H19N3OS/c1-2-14-8-10-16(11-9-14)22-13-17-19-20-18(23)21(17)12-15-6-4-3-5-7-15/h3-11H,2,12-13H2,1H3,(H,20,23)
• InChI Key: HNOIWJHDPWTDGC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC2=NNC(=S)N2CC3=CC=CC=C3
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

“4-benzyl-5-(4-ethylphenoxymethyl)-4H-1,2,4-triazole-3-thiol” is a complex organic compound. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The triazole ring is substituted with a benzyl group, an ethylphenoxymethyl group, and a thiol group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-triazole ring, along with the attached benzyl, ethylphenoxymethyl, and thiol groups. The exact spatial arrangement of these groups would depend on the specific conditions under which the compound was synthesized.

Chemical Reactions Analysis

As a 1,2,4-triazole derivative, this compound might be expected to participate in reactions typical of this class of compounds. This could include reactions at the triazole ring or at the various substituent groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar triazole ring and the various substituent groups could affect properties such as solubility, melting point, and boiling point.

Scientific Research Applications

4-benzyl-5-(4-ethylphenoxymethyl)-4H-1,2,4-triazole-3-thiol has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a ligand in the preparation of metal complexes. This compound has also been used in the study of enzyme inhibitors, as a probe for the study of cell membrane receptors, and in the study of drug delivery systems.

Mechanism of Action

4-benzyl-5-(4-ethylphenoxymethyl)-4H-1,2,4-triazole-3-thiol has been found to interact with a variety of molecules, including proteins, enzymes, and cell membrane receptors. This compound is a thiol-containing compound, and it has been found to interact with cysteine residues in proteins, which can lead to changes in protein structure and function. This compound has also been found to interact with enzymes, which can lead to changes in enzyme activity. This compound has also been found to interact with cell membrane receptors, which can lead to changes in cell signaling pathways.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. This compound has been found to inhibit the activity of enzymes such as cytochrome P450 and cyclooxygenase, which can lead to changes in metabolic pathways and drug metabolism. This compound has also been found to interact with cell membrane receptors, which can lead to changes in cell signaling pathways and gene expression.

Advantages and Limitations for Lab Experiments

4-benzyl-5-(4-ethylphenoxymethyl)-4H-1,2,4-triazole-3-thiol has a number of advantages and limitations for laboratory experiments. One advantage of this compound is that it is relatively easy to synthesize and is available in a variety of concentrations. This compound is also relatively stable and has a low toxicity. One limitation of this compound is that it is not water-soluble, which can limit its use in certain laboratory experiments.

Future Directions

There are a number of potential future directions for the use of 4-benzyl-5-(4-ethylphenoxymethyl)-4H-1,2,4-triazole-3-thiol in scientific research. This compound could be used to study the interactions between proteins and other molecules, such as small molecules and peptides. This compound could also be used to study the effects of drugs on enzymes and cell signaling pathways. This compound could also be used in the development of drug delivery systems. Additionally, this compound could be used in the synthesis of new compounds with potential therapeutic applications.

Synthesis Methods

4-benzyl-5-(4-ethylphenoxymethyl)-4H-1,2,4-triazole-3-thiol is synthesized through a multi-step reaction. The first step involves the reaction of 4-bromobenzyl alcohol with ethyl 4-chlorophenyl sulfoxide to form 4-benzyl-5-(4-ethylphenoxymethyl)-4H-1,2,4-triazole-3-thione. This intermediate is then reacted with thiourea to form this compound. This synthesis method has been used to produce this compound in a variety of concentrations, from 0.1 to 10 mM.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.